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Compound of Interest

Compound Name: 3-Ethylhexan-2-one

Cat. No.: B13584170

An In-depth Technical Guide to 3-Ethylhexan-2-one: Chemical Properties and Structure

Introduction

3-Ethylhexan-2-one is an aliphatic ketone with significance in various chemical syntheses.
This technical guide provides a comprehensive overview of its chemical properties, structure,
and relevant experimental protocols. The information is intended for researchers, scientists,
and professionals in drug development and chemical manufacturing who require detailed data
on this compound.

Chemical Structure and Identification

3-Ethylhexan-2-one is a branched-chain ketone. Its structure consists of a hexane backbone
with a ketone functional group at the second carbon and an ethyl group at the third carbon.

IUPAC Name: 3-ethylhexan-2-one[1]

Synonyms: 3-ethyl-2-hexanone[1][2]

CAS Registry Number: 6137-05-9[2][3]

Molecular Formula: CsH16O[1][2][3][4][5]

Canonical SMILES: CCCC(CC)C(=0)C[1]
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« InChl Key: NSYLUOVMDCLUAK-UHFFFAOYSA-N[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of 3-Ethylhexan-2-one is presented in the
table below. This data is essential for understanding its behavior in various experimental and
industrial settings.

Property Value Source
Molecular Weight 128.21 g/mol [11[3]14116]
Boiling Point 157.5-158.5 °C (at 761 Torr) [31[4]
Density 0.811 £ 0.06 g/cm? (Predicted) [3114]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of 3-Ethylhexan-2-one are
crucial for its practical application and further research.

Synthesis of 3-Ethylhexan-2-one

A reported synthesis involves the hydrolysis of 3-(4-(3-ethylhexan-2-ylideneamino)phenyl)-2-
phenylquinazolin-4(3H)-one.[7]

Procedure:

e A mixture of the starting material (2.1 g, 5.0 mmol) is dissolved in Dioxane (20.0 mL).[7]
o Afew drops of methane sulphonic acid are added to the solution.[7]

e The mixture is refluxed for 12 hours.[7]

e The product is precipitated by adding ice and then filtered.[7]

+ 3-Ethylhexan-2-one is extracted from the filtrate using methylene chloride.[7]

e The resulting product is a yellow liquid with a yield of 86—88%.[7]
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Spectroscopic Characterization

The structural confirmation of 3-Ethylhexan-2-one is achieved through various spectroscopic
techniques.

Infrared (IR) Spectroscopy:

e IR (KBr) vicm~1: A characteristic absorption band for the C=0 group is observed at 1739
cm~1, The C-H aliphatic stretching is observed at 2922 cm~1.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR (DMSO-ds) & ppm: 0.81 (t, 6H, 2CHs), 1.19-1.41 (m, 6H, 3CH2), 1.95 (s, 3H, CH3),
2.19 (m, 1H, CH).[7]

e 3C NMR (DMSO-ds) & ppm: 10.00, 16.00, 17.90, 19.00, 29.00, 31.90, 55.41, 212.00.[7]
Elemental Analysis:

o Calculated for CsH160: C, 74.94%; H, 12.58%.[7]

« Found: C, 74.50%; H, 12.30%.[7]

Logical Workflow for Synthesis and Analysis

The following diagram illustrates the logical workflow from the synthesis of 3-Ethylhexan-2-
one to its characterization and property determination.
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Caption: Workflow for the synthesis, characterization, and property analysis of 3-Ethylhexan-2-
one.

Safety and Handling

While specific safety data for 3-Ethylhexan-2-one is not detailed in the provided search
results, general laboratory safety precautions for handling ketones should be followed. This
includes working in a well-ventilated area or under a chemical fume hood, wearing appropriate
personal protective equipment (PPE) such as gloves and safety glasses, and avoiding contact
with skin and eyes.[8][9] Keep away from heat, sparks, and open flames as many ketones are
flammable.[9] Ensure that eyewash stations and safety showers are readily accessible.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13584170#3-ethylhexan-2-one-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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